Cas no 1804723-26-9 (5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol)

• Product Name: 5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol
• CAS No: 1804723-26-9
• MF: C₈H₉BrF₂N₂O
• MW: 267.070667982101
• CID: 4857629
• Update Time: 2025-11-03

5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol Chemical and Physical Properties

Names and Identifiers

• 5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol

• Inchi： 1S/C8H9BrF2N2O/c9-1-4-6(3-14)13-2-5(12)7(4)8(10)11/h2,8,14H,1,3,12H2
• InChI Key： YODSGPBHJXXYKN-UHFFFAOYSA-N
• SMILES： BrCC1C(CO)=NC=C(C=1C(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.5
• Topological Polar Surface Area: 59.1

Additional information on 5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol

Comprehensive Overview of 5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1804723-26-9)

The compound 5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1804723-26-9) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the difluoromethyl and bromomethyl functional groups, make it a valuable intermediate for synthesizing novel bioactive molecules. Researchers are increasingly interested in this compound due to its versatility in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for fluorinated pyridines has surged, driven by their enhanced metabolic stability and bioavailability. The presence of the difluoromethyl group in 5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol aligns with this trend, as fluorination is a key strategy in modern medicinal chemistry. This compound also features a reactive bromomethyl moiety, which facilitates further derivatization, making it a cornerstone for constructing complex molecular architectures.

The synthesis and applications of 5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol have garnered attention in academic and industrial circles. Its role in heterocyclic chemistry is particularly noteworthy, as pyridine derivatives are pivotal in designing drugs targeting central nervous system (CNS) disorders and infectious diseases. Additionally, the compound's potential in agrochemical innovation is being explored, with studies highlighting its utility in developing next-generation pesticides and herbicides.

From a technical perspective, the stability and reactivity of 5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol are critical factors for its successful application. Advanced analytical techniques, such as NMR spectroscopy and high-resolution mass spectrometry, are employed to characterize its purity and structural integrity. These methods ensure that the compound meets the stringent requirements of pharmaceutical-grade intermediates, a topic frequently searched by professionals in the field.

Environmental and safety considerations are also paramount when working with 5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol. While it is not classified as a hazardous material, proper handling protocols must be followed to minimize risks. This aligns with the growing emphasis on green chemistry and sustainable practices in chemical synthesis, a hot topic among researchers and regulatory bodies alike.

In conclusion, 5-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-methanol (CAS No. 1804723-26-9) represents a cutting-edge tool in synthetic and medicinal chemistry. Its multifaceted applications, combined with the rising interest in fluorinated compounds and heterocyclic scaffolds, position it as a compound of significant scientific and commercial value. As research progresses, its role in addressing global health and agricultural challenges is expected to expand further.